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Compound of Interest

Compound Name: Fmoc-Ala-Ala-Asn(Trt)-OH

Cat. No.: B11829420 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the chemical properties, structure, and

applications of Fmoc-Ala-Ala-Asn(Trt)-OH, a key building block for researchers, scientists,

and professionals in drug development. This protected tripeptide is integral to solid-phase

peptide synthesis (SPPS), particularly in the construction of complex peptide sequences and

antibody-drug conjugates (ADCs).

Core Chemical Properties and Structure
Fmoc-Ala-Ala-Asn(Trt)-OH is a meticulously designed tripeptide derivative. The N-terminus is

protected by a fluorenylmethyloxycarbonyl (Fmoc) group, which is base-labile and allows for

sequential peptide chain elongation. The side chain of the asparagine residue is protected by a

trityl (Trt) group, a bulky and acid-labile protecting group that prevents undesirable side

reactions, such as dehydration to a nitrile, during peptide synthesis.[1]

The structure of Fmoc-Ala-Ala-Asn(Trt)-OH facilitates its use as a building block to introduce

the -Ala-Ala-Asn- sequence into a growing peptide chain. This sequence can be of interest for

its structural role in peptides or as a specific recognition motif. Furthermore, the Ala-Ala-Asn

sequence is reported to be a substrate for Cathepsin B, a lysosomal protease often

overexpressed in tumor cells, making this tripeptide a valuable linker in the design of ADCs that

release their cytotoxic payload in the tumor microenvironment.[2]
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Property Value Source

CAS Number 1951424-92-2 [3][4]

Molecular Formula C44H42N4O7 [3][4]

Molecular Weight 738.8 g/mol [1][4]

Appearance White to off-white powder N/A

Purity Typically >96% [3]

Solubility

Soluble in standard organic

solvents used in peptide

synthesis (e.g., DMF, NMP)

N/A

Storage
-20°C, under nitrogen, away

from moisture and light
[4]

Note: Specific experimental data for the melting point and optical rotation of Fmoc-Ala-Ala-
Asn(Trt)-OH are not readily available in the reviewed literature. For the related compound,

Fmoc-Asn(Trt)-OH, the melting point is reported to be in the range of 201-220°C.

Chemical Structure
The chemical structure of Fmoc-Ala-Ala-Asn(Trt)-OH is depicted below, illustrating the

arrangement of the Fmoc, alanine, and trityl-protected asparagine residues.
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Fmoc-SPPS Workflow using Fmoc-Ala-Ala-Asn(Trt)-OH
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Conceptual Signaling Pathway for an ADC with Ala-Ala-Asn Linker
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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